2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-, 2-oxide

• IUPAC Name: 2-chloro-1,3,2λ5-oxazaphosphinane 2-oxide
• InChI: InChI=1S/C3H7ClNO2P/c4-8(6)5-2-1-3-7-8/h1-3H2,(H,5,6)
• InChI Key: KTJQXXIVWRXBCC-UHFFFAOYSA-N
• Canonical SMILES: C1CNP(=O)(OC1)Cl
• Molecular Formula: C3H7ClNO2P
• DSSTOX Substance ID: DTXSID50457166
• Molecular Weight: 155.52 g/mol
• CAS RN: 5638-58-4

Description

2H-1,3,2-Oxazaphosphorine, 2-chlorotetrahydro-, 2-oxide, also known as 2-Chloro-1,3,2-oxazaphosphacyclohexane 2-oxide, is a chemical compound with the molecular formula C3H7ClNO2P. It has a molecular weight of 155.52 g/mol.

Synthesis Analysis

This compound is an intermediate in the synthesis of N-Dides (2-chloroethyl) N- (2-Hydroxyethyl),N- (2-ethoxyethyl) Cyclophosphamide (C984610), which is a derivative of Cyclophosphamide Monohydrate (C988580), a known human carcinogen that is widely used in cancer chemotherapy.

Molecular Structure Analysis

The molecule contains a total of 15 bonds, including 8 non-H bonds, 1 multiple bond, 1 double bond, and 1 six-membered ring. The InChIKey of the compound is KTJQXXIVWRXBCC-UHFFFAOYSA-N.

Chemical Reactions Analysis

The compound is involved in the cyclisation reaction to 2-chloro-2-oxo-1,3,2-oxazaphosporinane and the substitution of the phosphate chlorine atom therein with N,N-bis (2-chloroethyl)amine.

Physical And Chemical Properties Analysis

The compound has a molecular weight of 155.52 g/mol, XLogP3-AA of 0.1, Hydrogen Bond Donor Count of 1, Hydrogen Bond Acceptor Count of 3, Rotatable Bond Count of 0, Exact Mass of 154.9902932 g/mol, Monoisotopic Mass of 154.9902932 g/mol, Topological Polar Surface Area of 38.3 Ų, Heavy Atom Count of 8, and Formal Charge of 0.

Scientific Research Applications

2H-1,3,2-Oxazaphosphorine is used in a variety of scientific research applications. It has been used as a starting material for the synthesis of a variety of compounds, including pharmaceuticals, agrochemicals, and fine chemicals. It has also been used in the synthesis of organophosphorus compounds, which are important in the development of new drugs and agrochemicals. In addition, 2H-1,3,2-Oxazaphosphorine has been used in the synthesis of novel organophosphorus compounds, which have potential applications in the field of medicine.

Mechanism of Action

Target of Action

It is an intermediate in the synthesis of n-dides (2-chloroethyl) n- (2-hydroxyethyl),n- (2-ethoxyethyl) cyclophosphamide (c984610) , which is a derivative of Cyclophosphamide Monohydrate (C988580). Cyclophosphamide is a known human carcinogen that is widely used in cancer chemotherapy because it can cross-link DNA causing strand breakage and mutation .

Mode of Action

Given its role as an intermediate in the synthesis of a derivative of cyclophosphamide, it may be inferred that it might have a similar mode of action as cyclophosphamide, which involves dna cross-linking leading to strand breakage and mutation .

Advantages and Limitations for Lab Experiments

2H-1,3,2-Oxazaphosphorine is a useful compound for laboratory experiments due to its wide range of applications and its ability to form covalent bonds with enzymes. However, it is important to note that 2H-1,3,2-Oxazaphosphorine is a toxic compound and should be handled with care. In addition, it is important to note that 2H-1,3,2-Oxazaphosphorine is a volatile compound and should be stored in a cool, dry place.

Future Directions

There are a number of potential future directions for 2H-1,3,2-Oxazaphosphorine research. One potential direction is the development of new organophosphorus compounds based on 2H-1,3,2-Oxazaphosphorine. Another potential direction is the development of new pharmaceuticals and agrochemicals based on 2H-1,3,2-Oxazaphosphorine. In addition, further research into the biochemical and physiological effects of 2H-1,3,2-Oxazaphosphorine could lead to the development of new drugs and treatments. Finally, further research into the synthesis of 2H-1,3,2-Oxazaphosphorine could lead to the development of new and more efficient synthesis methods.